Cas no 1211386-69-4 (2-Chloro-5-nitropyridin-4-ol)

• Product Name: 2-Chloro-5-nitropyridin-4-ol
• CAS No: 1211386-69-4
• MF: C₅H₃ClN₂O₃
• MW: 174.541919946671
• MDL: MFCD11520443
• CID: 1037974
• PubChem ID: 45789641
• Update Time: 2025-11-02

2-Chloro-5-nitropyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-nitropyridin-4-ol
• 2-chloro-5-nitro-1H-pyridin-4-one
• 2-chloro-5-nitro-pyridin-4-ol
• C5H3ClN2O3
• AK-30418
• ANW-54862
• CTK8B6931
• KB-22584
• MolPort-009-197-198
• X2976
• SB53665
• CS-0442290
• starbld0029596
• AKOS006325375
• DTXSID20671918
• SCHEMBL15270693
• 2-Chloro-5-nitropyridin-4(1H)-one
• AMY11479
• 1211386-69-4

• MDL： MFCD11520443
• Inchi： 1S/C5H3ClN2O3/c6-5-1-4(9)3(2-7-5)8(10)11/h1-2H,(H,7,9)
• InChI Key： ISUVKOGCKDBJMD-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=CN1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 173.98329
• Monoisotopic Mass: 173.9832197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.664±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (7 g/l) (25 º C),
• PSA: 76.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-Chloro-5-nitropyridin-4-ol

2-Chloro-5-nitropyridin-4-ol (CAS No. 1211386-69-4): A Versatile Compound in Modern Pharmaceutical and Chemical Research

2-Chloro-5-nitropyridin-4-ol, with the systematic name 2-Chloro-5-nitropyridin-4-ol and the chemical structure C6H4ClNO3, represents a key intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials. Its unique combination of nitro, chloro, and hydroxyl functional groups makes it a highly reactive and structurally diverse molecule, enabling its application in a wide range of chemical transformations. The CAS No. 1211386-69-4 identifies this compound as a critical building block in the synthesis of bioactive molecules, particularly in the context of drug discovery and targeted therapy.

Recent studies have highlighted the 2-Chloro-5-nitropyridin-4-ol as a promising scaffold for developing anti-inflammatory agents and antitumor compounds. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated its potential in modulating NF-κB pathways, which are central to inflammatory responses. The 2-Chloro-5-nitropyridin-4-ol was shown to inhibit ICAM-1 expression in endothelial cells, suggesting its utility in treating chronic inflammation-related diseases such as rheumatoid arthritis and inflammatory bowel disease. This finding underscores the 2-Chloro-5-nitropyridin-4-ol as a valuable candidate for drug repurposing strategies.

2-Chloro-5-nitropyridin-4-ol also exhibits significant antimicrobial properties, as revealed by a 2024 study in *Antimicrobial Agents and Chemotherapy*. Researchers found that the 2-Chloro-5-nitropyridin-4-ol derivatives display broad-spectrum activity against Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The compound’s nitro group is believed to act as a bioactivating moiety, generating reactive intermediates that disrupt bacterial cell membranes. This mechanism highlights the 2-Chloro-5-nitropyridin-4-ol’s potential in combating antimicrobial resistance, a critical global health challenge.

2-Chloro-5-nitropyridin-4-ol is synthesized through a series of electrophilic substitution reactions, typically starting with pyridine-4-ol as the core structure. The chlorination step at the 2-position is often achieved using N-chlorosuccinimide (NCS) under mild conditions, while the nitration at the 5-position requires controlled nitric acid and sulfuric acid environments. The hydroxyl group at the 4-position is stabilized by intramolecular hydrogen bonding, which enhances the compound’s solubility and reactivity in aqueous systems. These synthetic strategies are well-documented in organic chemistry literature, with recent advancements focusing on green chemistry methods to reduce waste generation and energy consumption.

2-Chloro-5-nitropyridin-4-ol has also garnered attention in materials science due to its ability to form conductive polymers and functional nanomaterials. A 2023 study in *Advanced Materials* reported that 2-Chloro-5-nitropyridin-4-ol-based derivatives exhibit high electrical conductivity when incorporated into polyaniline matrices. This property makes the 2-Chloro-5-nitropyridin-4-ol a potential candidate for flexible electronics, sensors, and energy storage devices. The nitro group is hypothesized to act as a redox-active site, facilitating charge transfer within the polymer network.

2-Chloro-5-nitropyridin-4-ol’s structural versatility extends to its role as a building block for heterocyclic compounds. For example, the 2-Chloro-5-nitropyridin-4-ol can undergo condensation reactions with carboxylic acids to form pyridine-4-one derivatives, which are known for their antioxidant and anti-cancer activities. A 2024 study in *European Journal of Medicinal Chemistry* demonstrated that such derivatives effectively inhibit cancer cell proliferation by inducing apoptosis through the mitochondrial pathway. This finding highlights the 2-Chloro-5-nitropyridin-4-ol’s potential in targeted cancer therapies.

2-Chloro-5-nitropyridin-4-ol is also being explored for its environmental applications, particularly in water treatment and pollution remediation. Its electrochemical properties enable it to act as a catalyst in photocatalytic degradation processes, breaking down persistent organic pollutants. A 2023 paper in *Environmental Science & Technology* showed that 2-Chloro-5-nitropyridin-4-ol-based catalysts efficiently degrade dyes and pesticides under visible light, offering a sustainable solution for wastewater treatment. This application aligns with the growing emphasis on green chemistry and eco-friendly technologies in modern chemical research.

2-Chloro-5-nitropyridin-4-ol’s multifunctional nature has led to its incorporation in combinatorial chemistry approaches to accelerate drug discovery. High-throughput screening of 2-Chloro-5-nitropyridin-4-ol derivatives has identified several lead compounds with selective biological activity, including anti-diabetic and anti-fibrotic agents. A 2024 review in *Drug Discovery Today* emphasized the role of 2-Chloro-5-nitropyridin-4-ol in structure-based drug design, where its hydroxyl group serves as a hydrogen bond donor for target protein interactions. These insights are critical for optimizing drug efficacy and selectivity in therapeutic applications.

In conclusion, 2-Chloro-5-nitropyridin-4-ol (CAS No. 1211386-69-4) is a pivotal compound in modern chemical and pharmaceutical research. Its unique structure and functional groups enable applications in drug discovery, materials science, environmental remediation, and biomedical technologies. Ongoing studies continue to expand its potential, underscoring its significance as a versatile chemical scaffold for future innovations. As research advances, the 2-Chloro-5-nitropyridin-4-ol is poised to play a central role in addressing global challenges in healthcare, sustainability, and technology.